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Compound of Interest

1-Methoxy-4-
Compound Name:
(methylsulfonyl)benzene

Cat. No.: B1585040

For Researchers, Scientists, and Drug Development Professionals

Core Identification and Chemical Identity

1-Methoxy-4-(methylsulfonyl)benzene is a sulfone compound characterized by a methoxy
group and a methylsulfonyl group attached to a benzene ring at the para position.

Identifier Value

IUPAC Name 1-methoxy-4-methylsulfonylbenzene[1]
CAS Number 3517-90-6[1][2]

Molecular Formula C8H1003S[1][2]

Molecular Weight 186.23 g/mol [1]

Synonyms: This compound is also known by several other names, including 4-
Methylsulfonylanisole, p-Anisyl Methyl Sulfone, and p-Methoxyphenyl methyl sulfone.[2]

Chemical Structure:

Caption: 2D structure of 1-Methoxy-4-(methylsulfonyl)benzene.
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Physicochemical Properties

Understanding the physicochemical properties of 1-Methoxy-4-(methylsulfonyl)benzene is
crucial for its handling, application in experimental design, and for predicting its behavior in
biological systems.

Property Value Source

White to light yellow powder or

Appearance
crystals

Purity >98.0% (GC)

Melting Point 118.0t0 122.0 °C
InChl=1S/C8H1003S/c1-11-7-

InChl 3-5-8(6-4-7)12(2,9)10/h3-6H,1-  [1][2]
2H3
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Synthesis and Mechanistic Insights

The synthesis of 1-Methoxy-4-(methylsulfonyl)benzene typically involves the oxidation of the
corresponding sulfide, 1-methoxy-4-(methylthio)benzene. This transformation is a cornerstone
of organosulfur chemistry and provides a reliable route to the sulfone.

Experimental Protocol: Oxidation of 1-Methoxy-4-
(methylthio)benzene

This protocol outlines a general procedure. Researchers should adapt concentrations, reaction
times, and purification methods based on their specific experimental context and available
instrumentation.

Step 1: Dissolution
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» Dissolve 1-methoxy-4-(methylthio)benzene (1 equivalent) in a suitable organic solvent such
as glacial acetic acid or dichloromethane in a round-bottom flask equipped with a magnetic
stirrer.

Step 2: Addition of Oxidizing Agent

e Slowly add an oxidizing agent, such as hydrogen peroxide (H202) or meta-
chloroperoxybenzoic acid (m-CPBA) (2.2 equivalents), to the solution. The addition should
be done portion-wise or via a dropping funnel to control the exothermic reaction. The
temperature should be maintained, often at room temperature or slightly below.

Step 3: Reaction Monitoring

» Monitor the progress of the reaction using an appropriate analytical technique, such as Thin
Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS), to
confirm the consumption of the starting material.

Step 4: Quenching and Work-up

e Once the reaction is complete, quench any excess oxidizing agent. For H202, a saturated
agueous solution of sodium sulfite is effective. For m-CPBA, a wash with a saturated
agueous solution of sodium bicarbonate is typically used.

o Extract the product into an organic solvent like ethyl acetate. Wash the organic layer with
brine, dry it over anhydrous sodium sulfate, and filter.

Step 5: Purification

» Remove the solvent under reduced pressure. The crude product can then be purified by
recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 1-Methoxy-
4-(methylsulfonyl)benzene.

Workflow Diagram:
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Caption: Synthetic workflow for 1-Methoxy-4-(methylsulfonyl)benzene.

Applications in Drug Discovery and Development
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The methylsulfonylbenzene moiety is a key pharmacophore in a variety of biologically active
molecules. The presence of the electron-withdrawing sulfonyl group and the electron-donating
methoxy group creates a unique electronic environment that can influence a molecule's
interaction with biological targets.

» Scaffold for Medicinal Chemistry: 1-Methoxy-4-(methylsulfonyl)benzene serves as a
valuable building block for the synthesis of more complex molecules with potential
therapeutic applications. Its structure can be readily modified at various positions to explore
structure-activity relationships (SAR).

» Bioisosteric Replacement: The sulfone group can act as a bioisostere for other functional
groups, such as ketones or sulfoxides, allowing for the fine-tuning of a drug candidate's
pharmacokinetic and pharmacodynamic properties.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 1-
Methoxy-4-(methylsulfonyl)benzene.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat.

» Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
dust or vapors. Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place.[3]

Conclusion

1-Methoxy-4-(methylsulfonyl)benzene is a compound of significant interest to the scientific
community, particularly those involved in synthetic and medicinal chemistry. Its well-defined
properties and versatile reactivity make it a valuable tool in the design and synthesis of novel
molecules with potential therapeutic value. A thorough understanding of its chemical identity,
synthesis, and handling is paramount for its effective and safe utilization in a research and
development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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